Cas no 1455639-40-3 (3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine)
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinamine, 3-chloro-N-[(2,4-difluorophenyl)methyl]-
- 3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
- 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
-
- Inchi: 1S/C11H8ClF2N3/c12-10-11(16-4-3-15-10)17-6-7-1-2-8(13)5-9(7)14/h1-5H,6H2,(H,16,17)
- InChI Key: GIPBXGZBMASJGP-UHFFFAOYSA-N
- SMILES: C1(NCC2=CC=C(F)C=C2F)=NC=CN=C1Cl
Experimental Properties
- Density: 1.449±0.06 g/cm3(Predicted)
- Boiling Point: 347.1±37.0 °C(Predicted)
- pka: 2.07±0.10(Predicted)
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C229511-100mg |
3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C229511-500mg |
3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 500mg |
$ 365.00 | 2022-04-01 | ||
| TRC | C229511-1g |
3-Chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 1g |
$ 570.00 | 2022-04-01 | ||
| Life Chemicals | F1907-8736-0.25g |
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 95%+ | 0.25g |
$358.0 | 2023-09-07 | |
| Life Chemicals | F1907-8736-0.5g |
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 95%+ | 0.5g |
$377.0 | 2023-09-07 | |
| Life Chemicals | F1907-8736-1g |
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 95%+ | 1g |
$397.0 | 2023-09-07 | |
| Life Chemicals | F1907-8736-2.5g |
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 95%+ | 2.5g |
$794.0 | 2023-09-07 | |
| Life Chemicals | F1907-8736-5g |
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 95%+ | 5g |
$1191.0 | 2023-09-07 | |
| Life Chemicals | F1907-8736-10g |
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine |
1455639-40-3 | 95%+ | 10g |
$1667.0 | 2023-09-07 |
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine
Professional Introduction to 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine (CAS No. 1455639-40-3)
3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number CAS No. 1455639-40-3, belongs to the pyrazine class of heterocyclic aromatic compounds, which are widely studied for their pharmacological significance. The presence of both chloro and fluoro substituents in its molecular structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.
The compound's molecular formula can be expressed as C11H7ClF2N3, reflecting its composition of carbon, hydrogen, chlorine, and fluorine atoms arranged around a central pyrazine ring. The pyrazine ring itself is a six-membered aromatic system containing two nitrogen atoms at positions 1 and 2, which contributes to the compound's stability and electronic properties. The substitution pattern, particularly the electron-withdrawing nature of the chloro and fluoro groups, influences the compound's overall reactivity and interaction with biological targets.
In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazine derivatives due to their demonstrated efficacy in various pharmacological contexts. The structural features of 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine make it a promising candidate for further investigation in drug discovery. Specifically, the combination of chloro and fluoro substituents can enhance binding affinity to biological receptors by modulating electronic distribution and steric hindrance.
One of the most compelling aspects of this compound is its potential as a scaffold for designing new drugs. Researchers have been exploring its utility in developing inhibitors for enzymes and receptors involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. The fluorine atoms, in particular, have been shown to improve metabolic stability and oral bioavailability, which are critical factors in drug development.
The synthesis of 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized pyrazine precursors followed by protection-deprotection strategies to introduce the desired substituents at specific positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications.
Evaluation of the compound's biological activity has revealed intriguing results that warrant further exploration. In vitro studies have demonstrated that derivatives similar to CAS No. 1455639-40-3 exhibit inhibitory effects on certain kinases and transcription factors associated with cell proliferation and differentiation. These findings align with ongoing research efforts aimed at identifying small-molecule modulators for therapeutic applications.
The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacokinetic properties, including improved solubility and reduced susceptibility to enzymatic degradation. This has made fluorinated pyrazines particularly attractive for drug development programs seeking compounds with prolonged half-lives and better patient compliance.
In conclusion, 3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine represents a significant advancement in the field of heterocyclic chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities position it as a valuable asset for researchers engaged in pharmaceutical innovation. As our understanding of molecular interactions continues to evolve, compounds like this are expected to play an increasingly important role in the development of next-generation therapeutics.
1455639-40-3 (3-chloro-N-(2,4-difluorobenzyl)pyrazin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)